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Compound of Interest

Compound Name: 1-Carbazol-9-ylpropan-1-one

Cat. No.: B15097855 Get Quote

CAS Number: 59708-36-0

Disclaimer: Specific experimental data for 1-Carbazol-9-ylpropan-1-one is not readily

available in public literature. The information presented in this guide, including physical

properties, spectroscopic data, and biological activities, is based on established knowledge of

closely related N-acylcarbazole and carbazole ketone derivatives. The proposed synthesis

protocol is a hypothetical procedure based on standard organic chemistry reactions for this

class of compounds.

Introduction
Carbazole and its derivatives are a significant class of nitrogen-containing heterocyclic

compounds that have garnered considerable interest in the fields of medicinal chemistry and

materials science. The rigid, planar structure and electron-rich nature of the carbazole nucleus

impart unique photophysical and biological properties to its derivatives. 1-Carbazol-9-
ylpropan-1-one, an N-acylated carbazole, is a member of this versatile family. This technical

guide provides a comprehensive overview of its chemical characteristics, a proposed synthetic

route, and a discussion of its potential biological activities based on the broader understanding

of the carbazole scaffold.

Chemical and Physical Properties
While specific experimental data for 1-Carbazol-9-ylpropan-1-one is not available, the

following table summarizes the expected properties based on analogous N-acylcarbazoles.
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Property Expected Value/Observation

Molecular Formula C₁₅H₁₃NO

Molecular Weight 223.27 g/mol

Appearance White to off-white crystalline solid

Melting Point
Not available (expected to be a solid at room

temperature)

Boiling Point Not available

Solubility

Expected to be soluble in common organic

solvents like dichloromethane, chloroform,

acetone, and ethyl acetate. Sparingly soluble in

alcohols and insoluble in water.

Proposed Synthesis
A plausible and efficient method for the synthesis of 1-Carbazol-9-ylpropan-1-one is the N-

acylation of carbazole with propanoyl chloride in the presence of a base. This reaction is a

standard procedure for the preparation of N-acylcarbazoles.

Experimental Protocol: N-Acylation of Carbazole
Materials:

Carbazole

Propanoyl chloride

Triethylamine (or another suitable base like pyridine)

Anhydrous dichloromethane (DCM) as solvent

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15097855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15097855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add carbazole and anhydrous dichloromethane. Stir the mixture at room

temperature until the carbazole is completely dissolved.

Addition of Base: Add triethylamine to the solution and stir for 10-15 minutes.

Acylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add propanoyl chloride

dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a

suitable eluent system (e.g., hexane:ethyl acetate).

Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the

mixture to a separatory funnel and wash sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol or a mixture of hexane and ethyl acetate) or by column chromatography on

silica gel to afford the pure 1-Carbazol-9-ylpropan-1-one.
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A plausible synthetic pathway for 1-Carbazol-9-ylpropan-1-one.

Spectroscopic Data
The following table outlines the expected spectroscopic characteristics for 1-Carbazol-9-
ylpropan-1-one based on the analysis of similar N-acylcarbazole structures.
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Spectroscopic Technique Expected Data

¹H NMR

Aromatic Protons: Multiple signals in the range

of δ 7.2-8.5 ppm. Aliphatic Protons: A quartet

around δ 2.8-3.2 ppm (α-CH₂) and a triplet

around δ 1.2-1.5 ppm (β-CH₃).

¹³C NMR

Carbonyl Carbon: A signal around δ 170-175

ppm. Aromatic Carbons: Multiple signals in the

range of δ 110-140 ppm. Aliphatic Carbons:

Signals for the α-CH₂ and β-CH₃ carbons.

Infrared (IR)

C=O stretch: A strong absorption band in the

region of 1680-1700 cm⁻¹. C-N stretch: An

absorption band around 1250-1350 cm⁻¹.

Aromatic C-H stretch: Signals above 3000 cm⁻¹.

Mass Spectrometry (MS)
Molecular Ion Peak (M⁺): Expected at m/z =

223.

Potential Biological Activities and Signaling
Pathways
While no specific biological studies have been reported for 1-Carbazol-9-ylpropan-1-one, the

carbazole scaffold is a well-established pharmacophore with a broad range of biological

activities. It is plausible that 1-Carbazol-9-ylpropan-1-one may exhibit similar properties.

Antimicrobial Activity
Numerous carbazole derivatives have demonstrated significant activity against a wide range of

bacteria and fungi. The mechanism of action is often attributed to their ability to intercalate with

DNA, inhibit key enzymes, or disrupt cell membrane integrity. The planar aromatic system of

the carbazole nucleus is crucial for these interactions.

Anticancer Activity
Carbazole-containing compounds are prominent in cancer research, with some derivatives

showing potent cytotoxic and antiproliferative effects against various cancer cell lines. The
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proposed mechanisms of action are diverse and include:

DNA Intercalation and Topoisomerase Inhibition: The planar carbazole ring can insert

between the base pairs of DNA, leading to the inhibition of DNA replication and transcription.

Some derivatives also inhibit topoisomerase enzymes, which are essential for DNA topology

and replication.

Tubulin Polymerization Inhibition: Certain carbazole derivatives can interfere with the

dynamics of microtubule assembly, leading to cell cycle arrest in the G2/M phase and

subsequent apoptosis.

Kinase Inhibition: Carbazoles can act as inhibitors of various protein kinases that are often

dysregulated in cancer, thereby disrupting signaling pathways involved in cell growth,

proliferation, and survival.
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A generalized MAPK signaling pathway potentially inhibited by carbazole derivatives.
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Conclusion
1-Carbazol-9-ylpropan-1-one is a member of the pharmacologically significant carbazole

family of compounds. While specific experimental data for this molecule is sparse, its structural

similarity to other well-studied carbazole derivatives suggests it may possess valuable

biological properties, particularly as an antimicrobial or anticancer agent. The proposed

synthesis via N-acylation of carbazole offers a straightforward route to obtain this compound for

further investigation. Future research is warranted to isolate or synthesize 1-Carbazol-9-
ylpropan-1-one, fully characterize its physicochemical properties, and evaluate its biological

potential to unlock its therapeutic promise.

To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Carbazol-9-ylpropan-
1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15097855#cas-number-for-1-carbazol-9-ylpropan-1-
one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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